molecular formula C6H15NO3 B8640623 Tetramethylammonium methyl carbonate CAS No. 22426-79-5

Tetramethylammonium methyl carbonate

Cat. No.: B8640623
CAS No.: 22426-79-5
M. Wt: 149.19 g/mol
InChI Key: YKLKUNBKAPXTEZ-UHFFFAOYSA-M
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Description

Tetramethylammonium methyl carbonate is a useful research compound. Its molecular formula is C6H15NO3 and its molecular weight is 149.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

22426-79-5

Molecular Formula

C6H15NO3

Molecular Weight

149.19 g/mol

IUPAC Name

methyl carbonate;tetramethylazanium

InChI

InChI=1S/C4H12N.C2H4O3/c1-5(2,3)4;1-5-2(3)4/h1-4H3;1H3,(H,3,4)/q+1;/p-1

InChI Key

YKLKUNBKAPXTEZ-UHFFFAOYSA-M

Canonical SMILES

C[N+](C)(C)C.COC(=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 1.5 L autoclave equipped with a stirrer and a heating means were added 90 g (11.0 mol) of dimethyl carbonate, 59 g (1.0 mol) of trimethyl amine and 510 g (15 mol) of methanol. Stirring was initiated after the autoclave was sealed. The autoclave was heat to 140° C., and pressure was 1.5 MPa. The reaction was kept at 140° C. for 4 h. Then the reaction mixture was cooled to 50° C. and discharged into a 1 L three-necked flask. Part of methanol was removed from the solution of tetramethylammonium methyl-carbonate in methanol thus obtained under vacuum, and then the solution was cooled to ambient temperature. White crystal precipitated out. The crystal was filtrated, oven dried and recrystallized from methanol, to give 119.5 g of tetramethylammonium methyl-carbonate having a purity of 99.2% as measured by chromatography. The yield was 80.2%.
Quantity
90 g
Type
reactant
Reaction Step One
Quantity
59 g
Type
reactant
Reaction Step One
Quantity
510 g
Type
reactant
Reaction Step One

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